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Compound of Interest

Compound Name: DIM

Cat. No.: B1532986 Get Quote

Introduction

3,3'-Diindolylmethane (DIM) is a natural compound formed during the digestion of indole-3-

carbinol, which is found in cruciferous vegetables like broccoli, cabbage, and cauliflower. In the

laboratory, DIM is a widely studied agent known for its antineoplastic and proapoptotic

properties in various cancer models.[1] It modulates multiple cellular signaling pathways,

including those involved in cell cycle regulation, apoptosis, angiogenesis, and metastasis,

making it a compound of significant interest for cancer research and drug development.[1][2][3]

Proper preparation and storage of DIM stock solutions are critical for ensuring experimental

reproducibility and obtaining reliable data.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of DIM. This information is

essential for accurate preparation of stock solutions and calculation of molar concentrations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1532986?utm_src=pdf-interest
https://www.benchchem.com/product/b1532986?utm_src=pdf-body
https://www.benchchem.com/product/b1532986?utm_src=pdf-body
https://www.researchgate.net/publication/305451951_Cellular_and_Molecular_Mechanisms_of_33'-Diindolylmethane_in_Gastrointestinal_Cancer
https://www.researchgate.net/publication/305451951_Cellular_and_Molecular_Mechanisms_of_33'-Diindolylmethane_in_Gastrointestinal_Cancer
https://www.selleckchem.com/datasheet/3-3-diindolylmethane-S472801-DataSheet.html
https://www.researchgate.net/publication/51248078_Attenuation_of_multi-targeted_proliferation-linked_signaling_by_33'-diindolylmethane_DIM_From_bench_to_clinic
https://www.benchchem.com/product/b1532986?utm_src=pdf-body
https://www.benchchem.com/product/b1532986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
3-(1H-indol-3-ylmethyl)-1H-

indole
[4]

Synonyms DIM, 3,3′-Methylenediindole [5]

CAS Number 1968-05-4 [5]

Molecular Formula C₁₇H₁₄N₂ [4][5]

Molecular Weight 246.31 g/mol [4][5]

Purity ≥98% [5]

Appearance Solid

Solubility (DMSO) 49 mg/mL (approx. 199 mM) [2]

Experimental Protocols
Protocol 1: Preparation of a 50 mM DIM Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration stock solution of DIM using

Dimethyl Sulfoxide (DMSO) as the solvent. DMSO is a polar aprotic solvent capable of

dissolving a wide range of compounds and is miscible with water and cell culture media.[6]

Materials:

3,3'-Diindolylmethane (DIM) powder (Purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips
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Methodology:

Calculation: To prepare a 50 mM stock solution, calculate the mass of DIM required.

Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL: 0.050 mol/L x 0.001 L x 246.31 g/mol = 0.0123 g = 12.3 mg

Weighing: Carefully weigh out 12.3 mg of DIM powder using an analytical balance and place

it into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the DIM powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the DIM is completely

dissolved. The solution should be clear.

Aliquoting: Dispense the 50 mM stock solution into smaller, single-use aliquots (e.g., 20-50

µL) in sterile cryovials or microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Storage:

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (weeks) or at -80°C for long-term

storage (months). Protect from light.

Protocol 2: Application of DIM to Cultured Cells
This protocol outlines the general procedure for diluting the DIM stock solution to a final

working concentration in cell culture medium for treating cells.

Materials:

50 mM DIM stock solution in DMSO
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Complete cell culture medium, pre-warmed to 37°C

Cultured cells in multi-well plates or flasks

Vehicle control (sterile DMSO)

Methodology:

Determine Final Concentration: Decide on the final working concentration of DIM for your

experiment based on literature or preliminary dose-response studies. Concentrations often

range from 1 µM to 100 µM.

Calculate Dilution: Calculate the volume of stock solution needed. A serial dilution may be

necessary to achieve a low final concentration.

Formula: M₁V₁ = M₂V₂

Example: To prepare 1 mL of cell culture medium with a final DIM concentration of 50 µM

from a 50 mM stock:

(50,000 µM) x V₁ = (50 µM) x (1000 µL)

V₁ = 1 µL of 50 mM stock solution.

Prepare Working Solution:

Thaw one aliquot of the 50 mM DIM stock solution at room temperature.

Add the calculated volume (1 µL in the example) of the DIM stock solution directly to the

pre-warmed complete cell culture medium (999 µL in the example).

Mix immediately by gentle pipetting or inversion to ensure homogeneity and prevent

precipitation.

Crucially, ensure the final concentration of DMSO in the medium is non-toxic to the cells,

typically below 0.5%, and ideally below 0.1%.
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Prepare Vehicle Control: Prepare a control medium containing the same final concentration

of DMSO as the DIM-treated medium. For the example above, add 1 µL of pure DMSO to

999 µL of medium.

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the medium containing the desired final concentration of DIM to the treatment

wells/flasks.

Add the vehicle control medium to the control wells/flasks.

Return the cells to the incubator for the desired treatment duration (e.g., 24, 48, or 72

hours).

Visualizations
Signaling Pathway: DIM-Mediated Inhibition of NF-κB
DIM has been shown to modulate the NF-κB signaling pathway, which is a key regulator of

inflammation, cell survival, and proliferation.[2] This diagram illustrates a simplified mechanism

of how DIM inhibits this pathway.

A simplified diagram of DIM's inhibitory effect on the NF-κB signaling pathway.

Experimental Workflow
This diagram provides a high-level overview of the experimental workflow, from preparing the

DIM stock solution to analyzing the cellular response.
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A flowchart illustrating the general workflow for using DIM in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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